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Compound of Interest

2-Methylpyrimidine-4-
Compound Name:
carbaldehyde

Cat. No.: B089756

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the synthetic routes for obtaining
2-Methylpyrimidine-4-carbaldehyde, a valuable building block in medicinal chemistry and
drug development. This document outlines key synthetic strategies, provides detailed
experimental protocols, and presents quantitative data to assist researchers in the efficient
preparation of this target molecule.

Synthetic Strategies

The synthesis of 2-Methylpyrimidine-4-carbaldehyde can be primarily achieved through two
main strategies: the hydrolysis of a protected aldehyde precursor or the oxidation of the
corresponding primary alcohol. This guide will focus on the most prominently documented
method, which involves the deprotection of an acetal, and a proposed route via alcohol
oxidation.

Hydrolysis of 4-(Dimethoxymethyl)-2-
methylpyrimidine

This is a direct and well-documented method for the preparation of 2-Methylpyrimidine-4-
carbaldehyde. The synthesis proceeds via the acid-catalyzed hydrolysis of the dimethyl acetal
precursor.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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